Cas no 152580-79-5 (Buddlejasaponin IVb)

Buddlejasaponin IVB Buddlejasaponin IVB is a triterpenoid saponin isolated from Clinopodium chinense (benth.) O. Kuntze. Compound 2 has hemostatic effect and shortens coagulation time
Buddlejasaponin IVb structure
Buddlejasaponin IVb structure
Product Name:Buddlejasaponin IVb
CAS No:152580-79-5
Molecular Formula:C48H78O18
Molecular Weight:943.1221
CID:228283
PubChem ID:91758420

Buddlejasaponin IVb Properties

Names and Identifiers

    • b-D-Galactopyranoside, (3b,4a,16b)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-b-D-glucopyranosyl-(1&reg
    • Buddlejasaponin IVb
    • b-D-Galactopyranoside, (3b,4a,16b)-16,23,28-trihydroxyoleana-11,13(18)-dien-3-yl O-b-D-glucopy...
    • 3β,16β,23,28-tetrahydroxyoleana-11,13(18)-dien-3-O-β-D-glucopyranosyl-(1->3)-β-D-glucopyranosyl-(1->2)-β-D-fucopyranoside
    • Stellarinpin A
    • Saikosaponin 1b
    • buddlejasaponin-ivb
    • 2-[5-Hydroxy-2-[[8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,1
    • 152580-79-5
    • HY-N2138
    • CCG-270585
    • CS-0018689
    • E80808
    • s9074
    • MS-31760
    • BuddlejasaponinIvb
    • (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-2-[[(3S,4R,4aR,6aR,6bS,8S,8aS,14aR,14bS)-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-5-hydroxy-6-methyl-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-4-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • AKOS037515080
    • Stellarinpin A; Clinodiside A
    • DA-61935
    • InChIKey： CXSXBHMYYCPTHP-UHFFFAOYSA-N
    • Inchi： 1S/C48H78O18/c1-22-31(54)38(65-40-36(59)34(57)32(55)25(18-49)62-40)39(66-41-37(60)35(58)33(56)26(19-50)63-41)42(61-22)64-30-11-12-44(4)27(45(30,5)20-51)10-13-46(6)28(44)9-8-23-24-16-43(2,3)14-15-48(24,21-52)29(53)17-47(23,46)7/h8-9,22,25-42,49-60H,10-21H2,1-7H3
    • SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])[H])O1)O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C([H])([H])C([H])([H])C3(C([H])([H])[H])C4(C([H])([H])[H])C([H])([H])C([H])(C5(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C5=C4C([H])=C([H])C32[H])O[H])C1(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

  • Exact Mass: 942.518816g/mol
  • Surface Charge: 0
  • XLogP3: 0.9
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 18
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 942.518816g/mol
  • Monoisotopic Mass: 942.518816g/mol
  • Topological Polar Surface Area: 298Ų
  • Heavy Atom Count: 66
  • Complexity: 1810
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 24
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 943.1

Experimental Properties

  • LogP: -0.49520
  • PSA: 298.14000
  • Refractive Index: 1.634
  • Boiling Point: 1040.4±65.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C
  • Flash Point: 583.0±34.3 °C
  • Solubility: Insuluble (7.8E-4 g/L) (25 ºC),
  • Color/Form: Powder
  • Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),

Buddlejasaponin IVb Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00AMYY-1mg
CLINODISIDE A
 152580-79-5 99%
1mg
 $61.00 2024-06-20
A2B Chem LLC
AE95530-1mg
CLINODISIDE A
 152580-79-5 99%
1mg
 $58.00 2024-04-20
Aaron
AR00AN7A-20mg
CLINODISIDE A
 152580-79-5 98%
20mg
 $43.00
Ambeed
A954000-1mg
(2R,2'R,3S,3'S,4S,4'S,5R,5'R,6S,6'S)-6,6'-(((2R,3R,4S,5S,6R)-5-Hydroxy-2-(((3S,4R,4aR,6aR,6bS,8S,8aS,14aR,14bS)-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,14a,14b-octadecahydropicen-3-yl)oxy)-6-methyltetrahydro-2H-pyran-3,4-diyl)bis(oxy))bis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
 152580-79-5 97%
1mg
 $44.0
ChemFaces
CFN90709-20mg
Buddlejasaponin IVb
 152580-79-5 >=98%
20mg
 $60
Chengdu Biopurify Phytochemicals Ltd
BP3090-100mg
Buddlejasaponin IVb
 152580-79-5 98%
100mg
 $165 2023-09-20
eNovation Chemicals LLC
Y1257890-5mg
CLINODISIDE A
 152580-79-5 99%
5mg
 $245 2023-05-17
MedChemExpress
HY-N2138-5mg
Buddlejasaponin IVb
 152580-79-5 99.54%
5mg
 ￥500 2024-04-19
S e l l e c k ZHONG GUO
S9074-1mg
Buddlejasaponin IVb
 152580-79-5 99.91%
1mg
 ¥1040.94 2023-09-15
TargetMol Chemicals
T3S0601-20 mg
Buddlejasaponin IVb
 152580-79-5 99.69%
20mg
 ￥ 570

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